Cas no 125488-14-4 (2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate)

2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate is a thiocyanate derivative featuring a dichlorophenyl ketone moiety, offering unique reactivity for synthetic applications. Its structure combines electrophilic and nucleophilic sites, making it a versatile intermediate in organic synthesis, particularly for constructing heterocyclic compounds or agrochemical precursors. The dichlorophenyl group enhances stability and influences electronic properties, while the thiocyanate functionality provides a reactive handle for further modifications. This compound is valued for its potential in developing biologically active molecules, including pesticides or pharmaceuticals, due to its ability to introduce sulfur-containing scaffolds. High purity grades ensure consistent performance in research and industrial processes.
2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate structure
125488-14-4 structure
Product Name:2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate
CAS No:125488-14-4
MF:C9H5Cl2NOS
MW:246.113098859787
CID:134500
PubChem ID:14397604
Update Time:2025-06-06

2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichlorophenacyl thiocyanate
    • [2-(2,4-dichlorophenyl)-2-oxoethyl] thiocyanate
    • 2-(2,4-Dichlorophenyl)-2-oxoethyl thiocyanate
    • Thiocyanicacid, 2-(2,4-dichlorophenyl)-2-oxoethyl ester
    • 1-(2,4-dichlorophenyl)-2-thiocyanatoethanone
    • 2,4,6,8-TETRACHLOROPYRIMIDO[5,4-D]PYRIMIDINE
    • dichlorophenyloxoethylthiocyanate
    • 2-(cyanosulfanyl)-1-(2,4-dichlorophenyl)ethan-1-one
    • thiocyanic acid [2-(2,4-dichlorophenyl)-2-oxoethyl] ester
    • XYNNFKLKIQXPHS-UHFFFAOYSA-N
    • CS-0318653
    • J-502906
    • [2-(2,4-dichlorophenyl)-2-oxidanylidene-ethyl] thiocyanate
    • KA-0706
    • MFCD03453108
    • A805387
    • FT-0643038
    • AKOS005073121
    • SCHEMBL3770989
    • 125488-14-4
    • DTXSID60559802
    • Thiocyanic acid, 2-(2,4-dichlorophenyl)-2-oxoethyl ester
    • 2,4-DICHLOROPHENACYL THIOCYANATE, 95+%
    • 2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate
    • MDL： MFCD03453108
    • Inchi： 1S/C9H5Cl2NOS/c10-6-1-2-7(8(11)3-6)9(13)4-14-5-12/h1-3H,4H2
    • InChI Key： XYNNFKLKIQXPHS-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1C(CSC#N)=O)Cl

Computed Properties

  • Exact Mass: 244.94700
  • Monoisotopic Mass: 244.9468903g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • Density: 1.458
  • Melting Point: 100-102
  • Boiling Point: 382.9°C at 760 mmHg
  • Flash Point: 185.4°C
  • Refractive Index: 1.611
  • PSA: 66.16000
  • LogP: 3.39038

2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B419543-10mg
2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate
 125488-14-4
10mg
 $ 50.00 2022-04-27
TRC
B419543-50mg
2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate
 125488-14-4
50mg
 $ 65.00 2022-04-27
TRC
B419543-100mg
2-(2,4-Dichlorophenyl)-2-oxoethyl Thiocyanate
 125488-14-4
100mg
 $ 80.00 2022-04-27
Apollo Scientific
OR14050-1g
2-(2,4-Dichlorophenyl)-2-oxoethyl thiocyanate
 125488-14-4
1g
 £64.00 2023-09-02
Apollo Scientific
OR14050-5g
2-(2,4-Dichlorophenyl)-2-oxoethyl thiocyanate
 125488-14-4
5g
 £114.00 2023-09-02
Apollo Scientific
OR14050-10g
2-(2,4-Dichlorophenyl)-2-oxoethyl thiocyanate
 125488-14-4
10g
 £174.00 2023-09-02
Alichem
A019108960-5g
1-(2,4-Dichlorophenyl)-2-thiocyanatoethanone
 125488-14-4 95%
5g
 $487.60 2023-09-03
Key Organics Ltd
KA-0706-1MG
2-(2,4-dichlorophenyl)-2-oxoethyl thiocyanate
 125488-14-4 >95%
1mg
 £37.00 2025-02-09
Key Organics Ltd
KA-0706-5MG
2-(2,4-dichlorophenyl)-2-oxoethyl thiocyanate
 125488-14-4 >95%
5mg
 £46.00 2025-02-09
Key Organics Ltd
KA-0706-10MG
2-(2,4-dichlorophenyl)-2-oxoethyl thiocyanate
 125488-14-4 >95%
10mg
 £63.00 2025-02-09

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